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Compound of Interest

Compound Name: 5,5-Dibromobarbituric acid

Cat. No.: B1329663

Solubility of 5,5-Dibromobarbituric Acid: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 5,5-
Dibromobarbituric acid. Due to the limited availability of specific quantitative data in publicly
accessible literature, this document also furnishes a detailed, generalized experimental
protocol for determining the solubility of crystalline compounds, which can be readily adapted
for 5,5-Dibromobarbituric acid.

Physicochemical Properties

5,5-Dibromobarbituric acid (CAS No. 511-67-1) is a halogenated derivative of barbituric acid.
[1][2][3] Key physicochemical properties are summarized in the table below.

Property Value

Molecular Formula C4H2Br2N20s3

Molecular Weight 285.88 g/mol

Melting Point 240-242 °C (lit.)

Appearance White to off-white powder or crystals
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Solubility Data

Specific quantitative solubility data for 5,5-Dibromobarbituric acid in a range of solvents is not
extensively reported in the available literature. However, some qualitative information can be
inferred from supplier documentation.

Solvent Temperature (°C) Solubility Notes

A supplier notes a
clear solution is
N formed at a
Ethanol Not Specified Soluble )
concentration of 50
mg/mL, suggesting

good solubility.[3]

No Information

Water Not Specified )
Available
Other Organic N No Information
Not Specified .
Solvents Available

The study of various barbituric acid derivatives suggests that their solubility is influenced by the
polarity of the solvent and the nature of the substituents on the barbituric acid ring. For
instance, the solubility of some derivatives has been determined in ethanol-water solvent
systems.[4]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for the determination of the
thermodynamic solubility of a crystalline compound like 5,5-Dibromobarbituric acid using the
shake-flask method. This method is considered the gold standard for thermodynamic solubility
measurements.

Objective: To determine the equilibrium solubility of 5,5-Dibromobarbituric acid in a given
solvent at a specific temperature.

Materials:
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o 5,5-Dibromobarbituric acid (crystalline solid)

e Solvent of interest (e.g., water, ethanol, acetone, etc.)

o Thermostatically controlled shaker or water bath

e Analytical balance

» Vials with screw caps

e Syringe filters (e.g., 0.22 um PTFE)

» High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer
e Volumetric flasks and pipettes

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of 5,5-Dibromobarbituric acid to a vial containing a known
volume of the solvent. The excess solid is crucial to ensure that equilibrium with the solid
phase is reached.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,
25 °C or 37 °C).

o Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached. The time to reach equilibrium should be determined experimentally by taking
measurements at different time points until the concentration of the solute in the solution
remains constant.

o Sample Collection and Preparation:

o After the equilibration period, allow the vials to stand undisturbed in the temperature-
controlled environment for a sufficient time (e.g., 2 hours) to allow the undissolved solid to
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settle.

o Carefully withdraw an aliquot of the supernatant using a syringe.

o Immediately filter the aliquot through a syringe filter into a clean vial to remove any
undissolved microcrystals. The filtration step should be performed quickly to minimize any
temperature changes that could affect solubility.

e Analysis:

o Accurately dilute the filtered solution with the solvent to a concentration that falls within the
linear range of the analytical method (e.g., HPLC or UV-Vis spectroscopy).

o Quantify the concentration of 5,5-Dibromobarbituric acid in the diluted sample using a
pre-validated analytical method. A calibration curve should be prepared using standard
solutions of known concentrations.

e Calculation:

o Calculate the solubility of 5,5-Dibromobarbituric acid in the solvent using the following
formula:

Solubility (mg/mL) = (Concentration from analysis x Dilution factor)

Experimental Workflow and Logic

The following diagrams illustrate the logical workflow for determining the solubility of 5,5-
Dibromobarbituric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. "The Solubility of Several Barbituric Acid Derivatives in Hydroalcoholi" by Thomas L.
Breon [digitalcommons.uri.edu]

 To cite this document: BenchChem. [solubility of 5,5-Dibromobarbituric acid in various
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329663#solubility-of-5-5-dibromobarbituric-acid-in-
various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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